8-(Hexylsulfanyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
8-(Hexylsulfanyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331675-52-6
VCID:
VC0402790
InChI:
InChI=1S/C21H28N4O4S/c1-3-4-5-9-12-30-21-22-18-17(19(27)23-20(28)24(18)2)25(21)13-15(26)14-29-16-10-7-6-8-11-16/h6-8,10-11,15,26H,3-5,9,12-14H2,1-2H3,(H,23,27,28)
SMILES:
CCCCCCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C
Molecular Formula:
C21H28N4O4S
Molecular Weight:
432.5g/mol
8-(Hexylsulfanyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331675-52-6
Main Products
VCID: VC0402790
Molecular Formula: C21H28N4O4S
Molecular Weight: 432.5g/mol
| CAS No. | 331675-52-6 |
|---|---|
| Product Name | 8-(Hexylsulfanyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H28N4O4S |
| Molecular Weight | 432.5g/mol |
| IUPAC Name | 8-hexylsulfanyl-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O4S/c1-3-4-5-9-12-30-21-22-18-17(19(27)23-20(28)24(18)2)25(21)13-15(26)14-29-16-10-7-6-8-11-16/h6-8,10-11,15,26H,3-5,9,12-14H2,1-2H3,(H,23,27,28) |
| Standard InChIKey | SBLIAQCSNVNLJH-UHFFFAOYSA-N |
| SMILES | CCCCCCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3107983 |
| Last Modified | Nov 11 2021 |
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